N-(2,3-dimethylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[3-(3,5-dimethylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H25N3O2S2/c1-14-10-15(2)12-18(11-14)27-23(29)22-20(8-9-30-22)26-24(27)31-13-21(28)25-19-7-5-6-16(3)17(19)4/h5-7,10-12H,8-9,13H2,1-4H3,(H,25,28)
• InChI Key: DCJQYLIJGMBBIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)C)C)SCC3)C
• Molecular Formula: C24H25N3O2S2
• Molecular Weight: 451.6 g/mol

Description

N-(2,3-dimethylphenyl)-2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H25N3O2S2 and its molecular weight is 451.6. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivatives and Structural Analysis

Research into heterocyclic derivatives of guanidine highlights the potential for synthesizing complex organic compounds with specific structural features. For instance, the study by Banfield et al. (1987) focused on the formation and X-ray structure determination of 2-dimethylamino-7,8-diphenyl-4,6-dihydropyrrolo[1,2-a]pyrimidine-4,6-dione, a compound derived from ketene action on trimethylguanidine. This research underscores the importance of crystallography in elucidating the structures of novel organic compounds, which is crucial for understanding their chemical properties and potential applications in various scientific fields (Banfield, Fallon, & Gatehouse, 1987).

Antimicrobial and Anticonvulsant Applications

The synthesis and pharmacological evaluation of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents by Severina et al. (2020) demonstrate the potential medical applications of thieno[3,2-d]pyrimidin derivatives. Although the focus here is not on drug use, this study illustrates the broader scope of using such compounds in developing therapeutic agents, highlighting the role of molecular docking and in vivo studies in assessing biological activity (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).

Novel Synthesis Methods and Chemical Characterization

Investigations into new synthesis methods, such as the reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation, provide insights into innovative approaches to creating thieno[3,2-d]pyrimidines. These methods offer efficient pathways for generating diverse chemical entities, expanding the toolbox available for synthetic chemists and potentially leading to new scientific research applications (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009).